
An In-depth Technical Guide to 4-(2-
Bromophenyl)-1H-imidazole

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-(2-Bromophenyl)-1H-imidazole

CAS No.: 450415-78-8

Cat. No.: B1279758

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 4-(2-Bromophenyl)-1H-imidazole,

a heterocyclic compound of significant interest in medicinal chemistry and materials science.

This document details its chemical identity, physicochemical properties, a robust synthetic

protocol, and methods for its characterization. Furthermore, it explores the potential

applications of this molecule, particularly in the realm of drug discovery, by examining the

biological activities of structurally related compounds. Safety and handling protocols are also

discussed to ensure its proper use in a laboratory setting. This guide is intended to be a

valuable resource for researchers and scientists engaged in the synthesis and application of

novel imidazole-based compounds.
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The imidazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of

numerous biologically active molecules, including natural products and synthetic drugs.[1] Its

derivatives are known to exhibit a wide array of pharmacological activities. The introduction of a

bromophenyl substituent onto the imidazole ring provides a key functional handle for further

molecular elaboration through cross-coupling reactions, making these compounds valuable

building blocks in the synthesis of complex molecular architectures.[2] Specifically, 4-(2-
Bromophenyl)-1H-imidazole, with its ortho-brominated phenyl ring, presents a unique steric

and electronic profile that can be exploited in the design of novel therapeutic agents. This guide

will delve into the technical details of this promising compound.

Compound Identification and Properties
CAS Number: 450415-78-8[1]

Physicochemical Properties
While extensive experimental data for 4-(2-Bromophenyl)-1H-imidazole is not widely

published, its properties can be inferred from its structure and data on related compounds.

Property Value/Description Source

Molecular Formula C₉H₇BrN₂ [1]

Molecular Weight 223.07 g/mol [1]

Appearance
Expected to be a solid,

potentially crystalline.
General knowledge

Solubility

Expected to be soluble in

organic solvents such as

DMSO and methanol.

[1]

Purity
Commercially available with

purities of around 95%.
[3]
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The synthesis of substituted imidazoles can be achieved through various strategies. A plausible

and efficient method for the synthesis of 4-(2-Bromophenyl)-1H-imidazole can be adapted

from established protocols for similar structures. The following is a representative protocol

based on the synthesis of a related compound, 1-Benzyl-4-(2-bromophenyl)-2-phenyl-1H-

imidazole.[4] This synthesis involves the reaction of a substituted chalcone with a benzylamine,

catalyzed by copper(II) trifluoromethanesulfonate and iodine.

Diagram of the Synthetic Workflow
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Caption: A generalized workflow for the synthesis of a 4-(2-bromophenyl)-1H-imidazole
derivative.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1279758/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-bromophenyl-1h-imidazole
https://pubs.acs.org/doi/10.1021/acsomega.7b00969
https://www.benchchem.com/product/b1279758/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-2-bromophenyl-1h-imidazole
https://www.benchchem.com/product/b1279758/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-bromophenyl-1h-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol (Representative)
Materials:

Chalcone derivative

Benzylamine

Copper(II) trifluoromethanesulfonate (Cu(OTf)₂)

Iodine (I₂)

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a solution of the appropriate chalcone (1.0 mmol) in DMSO (3.0 mL) in a sealed tube, add

benzylamine (1.2 mmol), Cu(OTf)₂ (10 mol %), and I₂ (20 mol %).

Stir the reaction mixture at 120 °C for the time required for the reaction to complete (monitor

by TLC).

After completion, cool the reaction mixture to room temperature and pour it into a saturated

aqueous NaHCO₃ solution (20 mL).

Extract the aqueous layer with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.
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Filter the mixture and concentrate the filtrate under reduced pressure.

Purify the crude product by silica gel column chromatography to afford the desired 4-(2-
bromophenyl)-1H-imidazole derivative.

Characterization and Spectroscopic Data
Characterization of the synthesized compound is crucial for confirming its identity and purity.

The following data is for the closely related compound, 1-Benzyl-4-(2-bromophenyl)-2-phenyl-

1H-imidazole, and serves as a valuable reference for the core "4-(2-Bromophenyl)-1H-
imidazole" moiety.[4]

Spectroscopic Data Summary
Technique

Observed Data for 1-Benzyl-4-(2-
bromophenyl)-2-phenyl-1H-imidazole

IR (neat, cm⁻¹)
3062, 2927, 1661, 1595, 1472, 1358, 1262,

1183, 1023, 745

¹H NMR (500 MHz, CDCl₃)

δ 5.28 (s, 2H), 7.09 (t, J = 7.5 Hz, 1H), 7.15 (d, J

= 7.5 Hz, 2H), 7.31 (t, J = 7.0 Hz, 1H), 7.37 (t, J

= 7.5 Hz, 3H), 7.41–7.42 (m, 3H), 7.59–7.62 (m,

3H), 7.79 (s, 1H), 8.19 (d, J = 8.0 Hz, 1H)

¹³C NMR (125 MHz, CDCl₃)

δ 50.6, 120.7, 121.3, 126.6, 127.5, 127.9, 127.9,

128.7, 129.0, 129.1, 130.3, 130.5, 133.5, 134.5,

136.8, 138.8, 147.7

HRMS (ESI)
calcd for C₂₂H₁₈BrN₂ ([M + H]⁺), 389.0653;

found, 389.0663

Potential Applications in Drug Discovery
While specific biological activity data for 4-(2-Bromophenyl)-1H-imidazole is limited, the

broader class of phenylimidazole derivatives has shown significant promise in medicinal

chemistry.
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Compounds within the phenylimidazole class have been identified as positive allosteric

modulators of specific GABA-A receptor subtypes.[3] This mode of action is a novel

pharmacological strategy for addressing neurological dysfunctions. The unique substitution

pattern of 4-(2-Bromophenyl)-1H-imidazole makes it an interesting candidate for further

investigation in this area.

Enzyme Inhibition
The structural features of 4-(2-Bromophenyl)-1H-imidazole make it a valuable intermediate

for synthesizing more complex molecules to investigate enzyme inhibition. One such target is

indoleamine 2,3-dioxygenase 1 (IDO1), an immunosuppressive enzyme.[3] The development

of IDO1 inhibitors is a promising avenue for cancer immunotherapy.

Diagram of Potential Therapeutic Pathways
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Caption: Potential therapeutic pathways for 4-(2-bromophenyl)-1H-imidazole derivatives.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

4-(2-Bromophenyl)-1H-imidazole. A full safety data sheet (SDS) should be consulted before

use.

General Safety Recommendations:
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Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, safety goggles, and chemical-resistant gloves.

Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Skin: Wash off immediately with soap and plenty of water.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
4-(2-Bromophenyl)-1H-imidazole is a valuable heterocyclic compound with significant

potential in synthetic and medicinal chemistry. Its versatile structure, featuring a reactive

bromine atom, allows for the creation of diverse molecular libraries for drug discovery and

materials science applications. While further research is needed to fully elucidate its specific

biological activities, the insights from related compounds suggest promising avenues for

exploration. This technical guide provides a solid foundation for researchers and scientists

working with this and similar imidazole derivatives.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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